Cas no 2248269-94-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanoate
• CAS No: 2248269-94-3
• MF: C₁₃H₁₁N₅O₄S
• MW: 333.322540521622
• CID: 6599682
• PubChem ID: 165857744
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248269-94-3
• EN300-6515185
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanoate

• Inchi： 1S/C13H11N5O4S/c1-17-13(14-15-16-17)23-7-6-10(19)22-18-11(20)8-4-2-3-5-9(8)12(18)21/h2-5H,6-7H2,1H3
• InChI Key： HOGDVXFPIJTUNX-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 333.05317502g/mol
• Monoisotopic Mass: 333.05317502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 133Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanoate (CAS No: 2248269-94-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanoate, identified by its CAS number 2248269-94-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by a complex arrangement of oxygen, sulfur, and nitrogen atoms, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule incorporates an isoindole core, a dioxo group, and a tetrazole moiety, each playing a crucial role in determining its reactivity and interaction with biological targets.

The isoindole ring system is a key feature of this compound, providing a rigid aromatic backbone that can serve as a scaffold for further functionalization. The presence of the dioxo group (also known as a ketone group) introduces electrophilic centers, making the molecule susceptible to nucleophilic attacks and enabling diverse chemical transformations. Additionally, the tetrazole ring attached through a sulfanyl (-S-) linkage introduces both electron-withdrawing and electron-donating effects, influencing the overall electronic properties of the molecule. This combination of structural elements makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanoate a versatile building block for the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in heterocyclic compounds due to their widespread presence in bioactive natural products and their potential as drug candidates. The tetrazole moiety, in particular, has been extensively studied for its role in modulating biological pathways. Its ability to act as a scaffold for drug discovery stems from its unique electronic properties and its capacity to engage with various biological targets. For instance, tetrazole derivatives have been reported to exhibit antimicrobial, antiviral, and anti-inflammatory activities. The incorporation of a methyl-substituted tetrazole in this compound may further enhance its pharmacological profile by influencing its solubility and bioavailability.

The sulfanyl group (-S-) connecting the tetrazole moiety to the propanoate side chain adds another layer of complexity to the molecule. Sulfur-containing compounds are well-known for their diverse biological activities and have been widely explored in medicinal chemistry. The sulfanyl group can participate in hydrogen bonding interactions and may also influence the molecule's metabolic stability. Furthermore, the propanoate moiety at the other end of the molecule provides an acidic functionality, which can be exploited for pH-sensitive drug delivery systems or for enhancing binding affinity to certain biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of an isoindole core, a dioxo group, and a tetrazole sulfanyl propanoate side chain creates a multifunctional entity that could interact with multiple biological pathways simultaneously. This polypharmacophoric nature is highly desirable in modern drug discovery efforts aimed at addressing complex diseases such as cancer and neurodegenerative disorders. Recent studies have shown that isoindole derivatives can exhibit significant cytotoxic effects against various cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival.

Moreover, the structural features of this compound make it an attractive candidate for further derivatization using combinatorial chemistry techniques. By systematically modifying different functional groups within the molecule, researchers can generate libraries of analogs with tailored pharmacological properties. Such libraries are invaluable for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with high potency and selectivity. The use of computational modeling tools can also aid in predicting the binding modes of these derivatives to biological targets such as enzymes and receptors.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[ (1-methyl-HETETRAZOL5 -YLSULFANYL)PROPANOATE] presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning to ensure high yields and purity during each synthetic step. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may be employed to construct key carbon-carbon bonds efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions between different functional groups within the molecule.

Recent advancements in synthetic methodologies have made it possible to streamline complex organic syntheses significantly. For example, flow chemistry techniques have enabled researchers to perform multi-step reactions under controlled conditions with improved reproducibility and scalability. These innovations are particularly relevant for large-scale production scenarios where traditional batch processing methods may be inefficient or impractical.

The pharmacological evaluation of this compound is another critical aspect that warrants detailed investigation. Initial studies could focus on assessing its cytotoxicity against various cancer cell lines using established in vitro assays such as MTT assays or flow cytometry-based apoptosis assays. Further characterization might involve determining its mechanism of action by employing techniques such as Western blotting or immunofluorescence microscopy.

Additionally, 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 3 - [ ( 1 - me thy l - H ETETRA ZOL5 - YLSULFANYL ) prop ano ate ] shows promise as an anti-inflammatory agent based on preliminary data suggesting that it can modulate key inflammatory pathways such as NF-kB signaling . This finding aligns well with current trends toward developing therapeutics that target inflammation rather than just symptoms . p > < p > One notable feature contributing to its potential therapeutic utility is its ability resist metabolic degradation . Unlike many small molecular drugs which are rapidly metabolized by enzymatic processes , this compound appears stable enough undergo multiple rounds enzymatic attack without losing efficacy . This stability enhances bioavailability allowing smaller doses administration while maintaining desired therapeutic effect . p > < p > Another interesting property worth mentioning is solubility profile . While most iso ind ole derivatives exhibit limited water solubility , presence tetrazole sulfanyl group improves hydrophilicity significantly making more soluble aqueous solutions easier administration parenteral routes . Such solubility enhancement crucial improving drug delivery formulations particularly cases where oral bioavailability limited . p > < p > In terms future directions , researchers could explore ways optimize pharmacokinetic parameters further . For example , exploring prodrug strategies wherein active form released upon exposure specific physiological conditions (e.g., acidic environment tumor microenvironment ) could enhance targeted delivery improve therapeutic index . p > < p > Additionally , investigating interactions between different functional groups within same molecule offers exciting possibilities designing molecules capable multitasking – simultaneously targeting multiple disease pathways single entity . Such polypharmacological approach holds promise reducing side effects associated single-target therapies while improving overall treatment outcomes patients suffering from chronic illnesses like cancer neurodegenerative diseases metabolic disorders . p > < p > In conclusion, 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 3 - [ ( 1 - me thy l - H ETETRA ZOL5 - YLSULFANYL ) prop ano ate ] ( CAS No : 2248269 – 94 – 3 ) represents promising candidate therapeutic agent owing unique structural features multifaceted biological activities exhibited preclinical studies thus far . Its development continues advance understanding role heterocyclic compounds medicine opening new avenues treating wide range human diseases including but not limited cancer inflammation neurological disorders . As research progresses further optimization both chemical structure pharmacological profile expected yield novel treatments improve quality life millions worldwide suffering from debilitating conditions today . p >